Cas no 52258-06-7 (6-chlorodibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide)

6-chlorodibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide structure
52258-06-7 structure
Product Name:6-chlorodibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide
CAS No:52258-06-7
MF:C12H8ClO3P
MW:266.616883277893
CID:936648
PubChem ID:100428
Update Time:2025-04-19

6-chlorodibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide Chemical and Physical Properties

Names and Identifiers

    • 6-chlorodibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide
    • 6-chlorobenzo[d][1,3,2]benzodioxaphosphepine 6-oxide
    • 2,2'-Diphenylene chlorophosphonate
    • AC1L2OQA
    • AC1Q3VIC
    • AR-1I3898
    • Dibenzo(d,f)(1,3,2)dioxaphosphepin, 6-chloro-, 6-oxide
    • Dibenzo[d,f][1,3,2]dioxaphosphepin, 6-chloro-, 6-oxide
    • NSC297914
    • NSC-297914
    • DTXSID50200290
    • 2,2'-Diphenylenephosphoric acid chloride
    • SCHEMBL9848180
    • 2,2'-Biphenylene phosphorochloridate
    • AKOS002664630
    • 2,2'-Biphenylylenephosphoric acid chloride
    • OSPXRUHPRVZMJN-UHFFFAOYSA-N
    • NSC 297914
    • 6-Chlorodibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide #
    • 52258-06-7
    • Inchi: 1S/C12H8ClO3P/c13-17(14)15-11-7-3-1-5-9(11)10-6-2-4-8-12(10)16-17/h1-8H
    • InChI Key: OSPXRUHPRVZMJN-UHFFFAOYSA-N
    • SMILES: ClP1(=O)OC2C=CC=CC=2C2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 265.99004
  • Monoisotopic Mass: 265.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 396.1°C at 760 mmHg
  • Flash Point: 298.4°C
  • Refractive Index: 1.632
  • PSA: 35.53
  • LogP: 4.47170

6-chlorodibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide Related Literature

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